Cas no 923595-81-7 (benzyl N-(4-hydroxyadamantan-1-yl)carbamate)

Benzyl N-(4-hydroxyadamantan-1-yl)carbamate is a carbamate derivative featuring a hydroxyl-functionalized adamantane core, offering unique structural and chemical properties. The adamantane moiety provides high thermal and chemical stability, while the hydroxyl group enhances solubility and reactivity for further functionalization. The benzyl carbamate group serves as a versatile protecting group for amines, enabling selective deprotection under mild conditions. This compound is particularly valuable in medicinal chemistry and materials science, where its rigid, three-dimensional structure can influence molecular interactions and stability. Its well-defined reactivity profile makes it a useful intermediate in the synthesis of pharmaceuticals, catalysts, and advanced polymers.
benzyl N-(4-hydroxyadamantan-1-yl)carbamate structure
923595-81-7 structure
Product Name:benzyl N-(4-hydroxyadamantan-1-yl)carbamate
CAS No:923595-81-7
MF:C18H23NO3
MW:301.380125284195
CID:5637284
PubChem ID:67074964
Update Time:2025-06-13

benzyl N-(4-hydroxyadamantan-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • PKQCPHGWHLVPQG-UHFFFAOYSA-N
    • SCHEMBL13575195
    • SCHEMBL13575194
    • EN300-28290587
    • 923595-81-7
    • benzyl N-(4-hydroxyadamantan-1-yl)carbamate
    • (4-Hydroxy-adamantan-1-yl)-carbamic acid benzyl ester
    • SCHEMBL1556682
    • Inchi: 1S/C18H23NO3/c20-16-14-6-13-7-15(16)10-18(8-13,9-14)19-17(21)22-11-12-4-2-1-3-5-12/h1-5,13-16,20H,6-11H2,(H,19,21)
    • InChI Key: PKQCPHGWHLVPQG-UHFFFAOYSA-N
    • SMILES: OC1C2CC3CC1CC(C3)(C2)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 301.16779360g/mol
  • Monoisotopic Mass: 301.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 58.6Ų

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Additional information on benzyl N-(4-hydroxyadamantan-1-yl)carbamate

Comprehensive Overview of Benzyl N-(4-Hydroxyadamantan-1-yl)carbamate (CAS No. 923595-81-7): Properties, Applications, and Research Insights

Benzyl N-(4-hydroxyadamantan-1-yl)carbamate (CAS No. 923595-81-7) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique adamantane-based structure. The molecule combines the rigid adamantane scaffold with a carbamate functional group, offering exceptional stability and versatility. This article explores its chemical properties, synthesis pathways, and emerging applications while addressing trending topics like drug delivery systems, bioavailability enhancement, and sustainable synthesis.

The adamantane moiety in benzyl N-(4-hydroxyadamantan-1-yl)carbamate is a hallmark of high thermal stability and lipophilicity, making it valuable for designing central nervous system (CNS) therapeutics. Researchers are investigating its potential as a prodrug candidate, leveraging the carbamate linkage for controlled release. Recent studies highlight its role in improving blood-brain barrier (BBB) penetration, a critical factor for neurodegenerative disease treatments—a topic frequently searched in academic and pharmaceutical forums.

Synthetic routes to CAS No. 923595-81-7 often involve hydroxyadamantane derivatization followed by carbamate coupling. Green chemistry principles are now being applied to optimize yields, reducing reliance on heavy metal catalysts—a response to the growing demand for eco-friendly synthesis methods. Analytical techniques like HPLC-MS and NMR confirm its purity, with the benzyl group providing distinct spectroscopic signatures.

Beyond pharmaceuticals, this compound is explored in advanced material science. Its adamantane core contributes to high-performance polymers with applications in nanotechnology and coatings. The 4-hydroxy group allows further functionalization, enabling covalent bonding to surfaces—an area of interest for biosensor development. Such interdisciplinary applications align with searches for "multi-functional biomaterials" and "hybrid organic-inorganic systems."

Ongoing research addresses challenges like solubility optimization and metabolic stability. Computational modeling (molecular docking and QSAR) predicts interactions with biological targets, while in vitro assays validate efficacy. These approaches resonate with industry trends toward AI-driven drug discovery, a frequently queried topic in scientific databases.

Regulatory and safety profiles of benzyl N-(4-hydroxyadamantan-1-yl)carbamate are under evaluation, with preliminary data suggesting favorable toxicity thresholds. Its non-hazardous classification supports scalable production, meeting demands for GMP-compliant intermediates. As patent filings increase, the compound’s commercial viability in personalized medicine and targeted therapies continues to expand.

In conclusion, CAS No. 923595-81-7 exemplifies the convergence of structural ingenuity and practical utility. Its adaptability across drug formulation, material engineering, and diagnostic tools positions it as a compound of significant scientific and industrial interest, answering contemporary search queries on next-generation therapeutics and smart materials.

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